N-(diphenylmethyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
CAS No.: 1058247-89-4
Cat. No.: VC11924793
Molecular Formula: C24H26N8O
Molecular Weight: 442.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1058247-89-4 |
|---|---|
| Molecular Formula | C24H26N8O |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | N-benzhydryl-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide |
| Standard InChI | InChI=1S/C24H26N8O/c1-2-32-23-21(28-29-32)22(25-17-26-23)30-13-15-31(16-14-30)24(33)27-20(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,17,20H,2,13-16H2,1H3,(H,27,33) |
| Standard InChI Key | INRLTOAUFLYWHK-UHFFFAOYSA-N |
| SMILES | CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1 |
| Canonical SMILES | CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1 |
Introduction
Synthesis and Characterization
The synthesis of such compounds typically involves multi-step organic reactions. Key steps may include the use of polar aprotic solvents and catalysts to facilitate the formation of the desired heterocyclic structures. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure at each step.
| Synthetic Step | Description |
|---|---|
| Starting Materials | Typically involve arylamines and chloroacetyl derivatives. |
| Reaction Conditions | Temperature control, choice of solvent (e.g., DMF, DMSO), and catalysts. |
| Characterization | NMR and MS to confirm structure. |
Biological Applications
Compounds with similar structures have shown efficacy in modulating pathways related to cancer proliferation and angiogenesis. The mechanism of action typically involves interaction with specific biological targets such as enzymes or receptors involved in signaling pathways.
| Biological Target | Potential Application |
|---|---|
| Enzymes/Receptors | Cancer proliferation, angiogenesis. |
| Signaling Pathways | Modulation of cellular processes. |
Research Findings and Future Directions
While specific research findings on N-(diphenylmethyl)-4-{3-ethyl-3H- triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide are not available, compounds with similar structures have shown promise in drug development. Future research should focus on synthesizing and characterizing this compound to explore its therapeutic potential.
| Future Research Directions | Description |
|---|---|
| Synthesis and Characterization | Detailed synthesis pathway and structural confirmation. |
| Biological Activity Studies | In vitro and in vivo studies to assess therapeutic potential. |
| Drug Development | Exploration of its potential as a therapeutic agent. |
Given the lack of specific information on this compound in the search results, further investigation into chemical databases and scientific literature is necessary to provide detailed insights into its properties and applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume